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2,6-Trifluoromethylbenzyloxy Glycine Methyl Ketone Tosylate 2,6-Trifluoromethylbenzyloxy Glycine Methyl Ketone Tosylate
Brand Name: Vulcanchem
CAS No.: 1144516-95-9
VCID: VC0133774
InChI: InChI=1S/C12H9F6NO3.C7H8O3S/c13-11(14,15)7-2-1-3-8(12(16,17)18)9(7)10(21)22-5-6(20)4-19;1-6-2-4-7(5-3-6)11(8,9)10/h1-3H,4-5,19H2;2-5H,1H3,(H,8,9,10)
SMILES: CC1=CC=C(C=C1)S(=O)(=O)[O-].C1=CC(=C(C(=C1)C(F)(F)F)C(=O)OCC(=O)C[NH3+])C(F)(F)F
Molecular Formula: C19H17F6NO6S
Molecular Weight: 501.396

2,6-Trifluoromethylbenzyloxy Glycine Methyl Ketone Tosylate

CAS No.: 1144516-95-9

Reference Standards

VCID: VC0133774

Molecular Formula: C19H17F6NO6S

Molecular Weight: 501.396

2,6-Trifluoromethylbenzyloxy Glycine Methyl Ketone Tosylate - 1144516-95-9

CAS No. 1144516-95-9
Product Name 2,6-Trifluoromethylbenzyloxy Glycine Methyl Ketone Tosylate
Molecular Formula C19H17F6NO6S
Molecular Weight 501.396
IUPAC Name [3-[2,6-bis(trifluoromethyl)benzoyl]oxy-2-oxopropyl]azanium;4-methylbenzenesulfonate
Standard InChI InChI=1S/C12H9F6NO3.C7H8O3S/c13-11(14,15)7-2-1-3-8(12(16,17)18)9(7)10(21)22-5-6(20)4-19;1-6-2-4-7(5-3-6)11(8,9)10/h1-3H,4-5,19H2;2-5H,1H3,(H,8,9,10)
Standard InChIKey ZNTJKSNSJAUSMC-UHFFFAOYSA-N
SMILES CC1=CC=C(C=C1)S(=O)(=O)[O-].C1=CC(=C(C(=C1)C(F)(F)F)C(=O)OCC(=O)C[NH3+])C(F)(F)F
Synonyms 2,6-Bis(trifluoromethyl)benzoic Acid 3-Amino-2-oxopropyl Ester 4-Methylbenzenesulfonate; TF3BOK;
PubChem Compound 71752763
Last Modified Nov 11 2021
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